2-methoxy-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2-methoxy-N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H16N4O6S/c1-29-17-5-3-2-4-14(17)19(24)20-18-15-10-30(27,28)11-16(15)21-22(18)12-6-8-13(9-7-12)23(25)26/h2-9H,10-11H2,1H3,(H,20,24)
• InChI Key: QUCDOCGTKDVPFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H16N4O6S
• Molecular Weight: 428.4 g/mol
• CAS No.: 449792-84-1

Description

The compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The benzene ring is substituted with a methoxy group (OCH3) and an amide group. The amide group is further substituted with a thienopyrazole group, which is a heterocyclic compound containing sulfur and nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the thienopyrazole core, followed by various substitution reactions to introduce the nitrophenyl and methoxy groups. Without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzene ring would provide a degree of stability to the molecule, while the nitro group would be a strong electron-withdrawing group, potentially making the molecule more reactive.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the specific activities of the compound. Without specific data or studies on this compound, it’s not possible to provide a mechanism of action.

Future Directions

The future directions for research on this compound would depend on its observed activities and properties. If it shows promising biological activity, it could be further studied as a potential therapeutic agent. Alternatively, if it has interesting chemical properties, it could be studied from a purely chemical perspective.